![molecular formula C4H11NO2 B3032749 2-Aminobutane-1,4-diol CAS No. 4426-52-2](/img/structure/B3032749.png)
2-Aminobutane-1,4-diol
Overview
Description
2-Aminobutane-1,4-diol, also known as 2-amino-1,4-butanediol hydrochloride, is a chemical compound with the molecular weight of 141.6 . It is a highly functionalized small molecule .
Synthesis Analysis
The synthesis of 2-Aminobutane-1,4-diol has been achieved from formaldehyde via a chemoenzymatic catalysis with excellent atom-economy and stereoselectivity . A benzaldehyde lyase was created for the synthesis of 1,4-dihydroxybutan-2-one. The increased binding affinities of aldehydes with the mutant enabled the C-C coupling .
Molecular Structure Analysis
The molecular formula of 2-Aminobutane-1,4-diol is C4H11NO2 . Its average mass is 105.136 Da and its monoisotopic mass is 105.078979 Da .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 2-Aminobutane-1,4-diol include the coupling of 3-hydroxypropanal and formaldehyde, catalyzed by a benzaldehyde lyase . A carbonyl reductase and a transaminase were identified to catalyze reduction or transamination of 1,4-dihydroxybutan-2-one .
Scientific Research Applications
Chemoenzymatic Synthesis of Chiral 1,2,4-Butanetriol and 2-Aminobutane-1,4-diol
- Research Findings :
Building Block for Drug Molecules
- Examples :
Energetic Plasticizer and Military Applications
HIV-Inhibitor Precursor
- Relevance : (S)-3-Hydroxytetrahydrofuran, derived from (S)-1,2,4-butanetriol, serves as a precursor for the HIV-inhibitor amprenavir and fosamprenavir used in AIDS treatment .
Biocatalysis and Sustainable Synthesis
- Achievements :
Other Potential Applications
Mechanism of Action
Target of Action
The primary target of 2-Aminobutane-1,4-diol is the enzyme benzaldehyde lyase . This enzyme plays a crucial role in the synthesis of 1,4-dihydroxybutan-2-one, a valuable intermediate for synthesizing a variety of chiral amino alcohols and polyhydroxy alcohols .
Mode of Action
2-Aminobutane-1,4-diol interacts with its target, the benzaldehyde lyase, through a chemoenzymatic catalysis process . This process involves the coupling of 3-hydroxypropanal and formaldehyde, leading to the synthesis of 1,4-dihydroxybutan-2-one .
Biochemical Pathways
The biochemical pathway involved in the action of 2-Aminobutane-1,4-diol starts with the hydration of acrolein into 3-hydroxypropanal . This is followed by the cross-acyloin reaction, which leads to the synthesis of 1,4-dihydroxybutan-2-one . The resulting 1,4-dihydroxybutan-2-one can then be used for synthesizing a variety of chiral amino alcohols and polyhydroxy alcohols .
Pharmacokinetics
It’s known that the compound is synthesized from formaldehyde via a chemoenzymatic catalysis process . This suggests that the bioavailability of 2-Aminobutane-1,4-diol may depend on the efficiency of this synthesis process.
Result of Action
The action of 2-Aminobutane-1,4-diol results in the synthesis of 1,4-dihydroxybutan-2-one, a valuable intermediate for creating a variety of chiral amino alcohols and polyhydroxy alcohols . These compounds have potential applications in various fields, including the pharmaceutical, agricultural, and polymer industries .
Action Environment
The action, efficacy, and stability of 2-Aminobutane-1,4-diol can be influenced by various environmental factors. For instance, the synthesis process involves the hydration of acrolein into 3-hydroxypropanal, which is then used in the cross-acyloin reaction . The efficiency of these reactions may be affected by factors such as temperature, pH, and the presence of other substances in the reaction mixture
Safety and Hazards
properties
IUPAC Name |
2-aminobutane-1,4-diol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11NO2/c5-4(3-7)1-2-6/h4,6-7H,1-3,5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYBVXNWDSBYQSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)C(CO)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40558979 | |
Record name | 2-Aminobutane-1,4-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40558979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
105.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4426-52-2 | |
Record name | 2-Amino-1,4-butanediol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4426-52-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Aminobutane-1,4-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40558979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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